Cas no 476675-82-8 ((2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile)

• Product Name: (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile
• CAS No: 476675-82-8
• MF: C₁₉H₁₄FN₃OS
• MW: 351.397366046906
• CID: 6595564
• PubChem ID: 7087855
• Update Time: 2025-06-13

(2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile
• (Z)-2-(4-(4-fluorophenyl)thiazol-2-yl)-3-((3-methoxyphenyl)amino)acrylonitrile
• 2-Thiazoleacetonitrile, 4-(4-fluorophenyl)-α-[[(3-methoxyphenyl)amino]methylene]-
• 476675-82-8
• F0760-1228
• AKOS024599139
• SR-01000008974
• (2Z)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-[(3-methoxyphenyl)amino]prop-2-enenitrile
• SR-01000008974-1
• (Z)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-(3-methoxyanilino)prop-2-enenitrile

• Inchi： 1S/C19H14FN3OS/c1-24-17-4-2-3-16(9-17)22-11-14(10-21)19-23-18(12-25-19)13-5-7-15(20)8-6-13/h2-9,11-12,22H,1H3/b14-11-
• InChI Key： BQYRKXWVYVYNPT-KAMYIIQDSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(F)C=C2)=CS1)=C/NC1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 351.08416141g/mol
• Monoisotopic Mass: 351.08416141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 518.0±60.0 °C(Predicted)
• pka: -1.60±0.10(Predicted)

Additional information on (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile

Compound Introduction: (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile (CAS No. 476675-82-8)

The compound (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile, identified by its CAS number 476675-82-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a nitrile moiety, a thiazole ring, and aromatic amine substituents, makes it a versatile candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The thiazole core, a prominent scaffold in many bioactive molecules, is known for its broad spectrum of biological activities. Specifically, the compound (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile incorporates a fluorophenyl group and a methoxyphenyl amine, which are known to enhance binding affinity and metabolic stability. These features make it an attractive candidate for further exploration in the development of therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The nitrile group provides a site for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific applications. Additionally, the thiazole ring is well-documented for its role in various biological pathways, making this compound a promising candidate for drugs targeting inflammatory diseases, infectious agents, and other pathological conditions.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom in the 4-fluorophenyl group can significantly influence the pharmacokinetic properties of a molecule, including its bioavailability and metabolic half-life. This has led to increased interest in fluorinated derivatives as potential drug candidates. The compound (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile exemplifies this trend by combining fluorine with other functional groups that enhance its biological activity.

The methoxyphenyl amine substituent in this compound adds another layer of complexity and functionality. Amines are well-known for their role as pharmacophores in many drugs due to their ability to form hydrogen bonds and interact with biological targets. The methoxy group provides additional electronic effects that can modulate the reactivity and binding properties of the molecule. This combination of features makes (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile a particularly interesting compound for further investigation.

In terms of synthetic chemistry, this compound offers several advantages for drug development. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to optimize its properties for specific therapeutic applications. For instance, the nitrile group can be hydrolyzed to an acid or reduced to an amine, providing flexibility in designing derivatives with different pharmacological profiles.

The thiazole ring itself is a well-studied scaffold with numerous examples of bioactive molecules derived from it. Its stability and versatility make it an ideal component for drug design. In particular, thiazole derivatives have shown promise in treating conditions such as bacterial infections, cancer, and neurological disorders. The compound (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile builds on this foundation by incorporating additional functional groups that enhance its biological activity.

Recent advances in computational chemistry have also contributed to the growing interest in this type of compound. High-throughput virtual screening methods allow researchers to rapidly evaluate large libraries of molecules for their potential biological activity. This approach has been particularly effective in identifying novel leads for drug development. The structural complexity of (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile makes it an ideal candidate for such screens.

The combination of experimental and computational methods has significantly accelerated the discovery process in medicinal chemistry. By leveraging both traditional synthetic approaches and cutting-edge computational tools, researchers can more efficiently identify and develop new drug candidates. The compound (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile exemplifies this integrated approach by offering both synthetic flexibility and computational tractability.

In conclusion, the compound (2Z)-2-4-(4-fluorophenyl)-1,3-thiazol-2-yl-3-(3-methoxyphenyl)aminoprop-2-enenitrile (CAS No. 476675-82-8) represents a significant advancement in pharmaceutical chemistry. Its complex structural framework and diverse functional groups make it a promising candidate for further investigation in drug discovery. By combining traditional synthetic methods with modern computational techniques, researchers can explore its full potential as a therapeutic agent.